Cas no 2413848-08-3 (tert-butyl (2S,6S)-2-(hydroxymethyl)-6-methoxymorpholine-4-carboxylate)

• Product Name: tert-butyl (2S,6S)-2-(hydroxymethyl)-6-methoxymorpholine-4-carboxylate
• CAS No: 2413848-08-3
• MF: C₁₁H₂₁NO₅
• MW: 247.288143873215
• CID: 5867819
• PubChem ID: 165779397
• Update Time: 2025-08-04

tert-butyl (2S,6S)-2-(hydroxymethyl)-6-methoxymorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S,6S)-2-(hydroxymethyl)-6-methoxymorpholine-4-carboxylate
• 2413848-08-3
• EN300-26665803

• Inchi： 1S/C11H21NO5/c1-11(2,3)17-10(14)12-5-8(7-13)16-9(6-12)15-4/h8-9,13H,5-7H2,1-4H3/t8-,9-/m0/s1
• InChI Key： LTSRHNIWXOJYSA-IUCAKERBSA-N
• SMILES： O1[C@@H](CN(C(=O)OC(C)(C)C)C[C@H]1CO)OC

Computed Properties

• Exact Mass: 247.14197277g/mol
• Monoisotopic Mass: 247.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68.2Ų

Additional information on tert-butyl (2S,6S)-2-(hydroxymethyl)-6-methoxymorpholine-4-carboxylate

Introduction to Tert-butyl (2S,6S)-2-(hydroxymethyl)-6-methoxymorpholine-4-carboxylate (CAS No. 2413848-08-3)

Tert-butyl (2S,6S)-2-(hydroxymethyl)-6-methoxymorpholine-4-carboxylate, identified by the chemical compound identifier CAS No. 2413848-08-3, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the morpholine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique stereochemical configuration of this molecule, particularly the (2S,6S) arrangement, contributes to its distinct pharmacological profile and makes it a subject of intense research interest.

The structural framework of tert-butyl (2S,6S)-2-(hydroxymethyl)-6-methoxymorpholine-4-carboxylate features a morpholine ring substituted with a tert-butyl group, a hydroxymethyl group, and a methoxy group, all of which are strategically positioned to modulate its interactions with biological targets. The presence of these functional groups not only influences its solubility and metabolic stability but also enhances its potential as a scaffold for drug development. In particular, the (2S,6S) stereochemistry is believed to play a crucial role in determining its binding affinity and selectivity towards specific biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies have demonstrated that the tert-butyl group and the hydroxymethyl group contribute to hydrophobic interactions, while the methoxy group engages in hydrogen bonding with polar residues on the target protein. This intricate interplay of interactions has been shown to enhance the compound's affinity for certain enzymes and receptors, making it a promising candidate for further development.

In the realm of drug discovery, tert-butyl (2S,6S)-2-(hydroxymethyl)-6-methoxymorpholine-4-carboxylate has been explored as a potential lead compound for treating various therapeutic indications. Preliminary in vitro studies have revealed its efficacy in modulating pathways associated with inflammation, pain management, and neuroprotection. The morpholine core is known to exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. Additionally, the stereochemistry of this compound may influence its ability to cross the blood-brain barrier, which is critical for central nervous system (CNS) drug delivery.

The synthesis of tert-butyl (2S,6S)-2-(hydroxymethyl)-6-methoxymorpholine-4-carboxylate presents unique challenges due to its complex stereochemical requirements. Advanced synthetic methodologies, such as asymmetric catalysis and chiral resolution techniques, have been employed to ensure high enantiomeric purity. These approaches not only enhance the pharmacological activity but also minimize potential side effects associated with racemic mixtures. The development of efficient synthetic routes has been a key focus in recent research efforts aimed at scaling up production for preclinical and clinical studies.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. By serving as a building block, tert-butyl (2S,6S)-2-(hydroxymethyl)-6-methoxymorpholine-4-carboxylate can be modified further to create novel molecules with enhanced pharmacological properties. This modular approach allows for rapid screening and optimization of drug candidates, accelerating the drug discovery process.

Recent clinical trials have begun to explore the therapeutic potential of derivatives based on this morpholine scaffold. While results are still emerging, early findings suggest that compounds derived from tert-butyl (2S,6S)-2-(hydroxymethyl)-6-methoxymorpholine-4-carboxylate may offer significant benefits in treating conditions such as chronic pain syndromes and neurodegenerative diseases. These trials not only validate the preclinical findings but also provide critical insights into dosing regimens and safety profiles necessary for future clinical applications.

The future direction of research on tert-butyl (2S,6S)-2-(hydroxymethyl)-6-methoxymorpholine-4-carboxylate is likely to focus on expanding its therapeutic applications through structure-activity relationship (SAR) studies and molecular optimization. By fine-tuning its chemical structure, researchers aim to develop analogs with improved efficacy, reduced toxicity, and enhanced pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible therapeutic outcomes.

In conclusion,Tert-butyl (2S,6S)-2-(hydroxymethyl)-6-methoxymorpholine-4-carboxylate represents a fascinating example of how structural complexity can be leveraged to develop novel pharmacological agents. Its unique stereochemistry,functional groups,and promising biological activities make it a valuable asset in modern drug discovery efforts. As research continues to uncover new insights into its mechanisms of action,this compound holds great promise for addressing unmet medical needs across multiple therapeutic areas.